5-(Benzyloxy)-2-phenyl-1-benzofuran-3-carboxylic acid
Overview
Description
- Its structure consists of a benzofuran core (a five-membered ring fused to a benzene ring) with a benzyloxy group (C₆H₅CH₂O) attached at the 5-position and a carboxylic acid group (COOH) at the 3-position.
- The compound exhibits interesting pharmacological properties and has applications in various fields.
5-(Benzyloxy)-2-phenyl-1-benzofuran-3-carboxylic acid: is a complex organic compound with a fused benzofuran ring system.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Used as a synthetic intermediate for more complex molecules.
Biology and Medicine: Investigated for potential biological activities (e.g., antimicrobial, anti-inflammatory, or anticancer properties).
Industry: May find applications in materials science or drug development.
Mechanism of Action
- The compound’s mechanism of action depends on its specific biological target. It may interact with enzymes, receptors, or cellular pathways.
- Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C22H16O4 |
|---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
2-phenyl-5-phenylmethoxy-1-benzofuran-3-carboxylic acid |
InChI |
InChI=1S/C22H16O4/c23-22(24)20-18-13-17(25-14-15-7-3-1-4-8-15)11-12-19(18)26-21(20)16-9-5-2-6-10-16/h1-13H,14H2,(H,23,24) |
InChI Key |
VSCDYDUDSRVDAO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=C2)OC(=C3C(=O)O)C4=CC=CC=C4 |
Origin of Product |
United States |
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